6-amino-1-benzyl-5-nitrosopyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C11H10N4O3
• Molecular Weight: 246.22g/mol
• IUPAC Name: 6-amino-1-benzyl-5-nitrosopyrimidine-2,4-dione
• InChI: InChI=1S/C11H10N4O3/c12-9-8(14-18)10(16)13-11(17)15(9)6-7-4-2-1-3-5-7/h1-5H,6,12H2,(H,13,16,17)
• InChI Key: WDVYWEYJVBNHLX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=C(C(=O)NC2=O)N=O)N

Description

6-amino-1-benzyl-5-nitrosopyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C11H10N4O3 and its molecular weight is 246.22g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-amino-1-benzyl-1,3-dihydropyrimidine-2,4-dione (2.0 g, 9.2 mmol) in a mixture of 15 ml of N,N-dimethylformamide and 5 ml of water at 90° C. was added sodium nitrite (1.27 g, 69 mmol). To this reaction mixture was added concentrated hydrochloric acid until there was no deepening of color, and the mixture was heated at 70° C. for 1 hour. The solvent was removed under reduced pressure, the residue dissolved in water, and concentrated hydrochloric acid added to produce a pH of 4.0. The precipitate was filtered off, washed with water, and dried under reduced pressure, to provide 6-amino-5-nitroso-1-benzyl-1,3-dihydropyrimidine-2,4-dione, a compound of formula (24).